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Compound of Interest

Compound Name: Vidofludimus

Cat. No.: B1684499 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Vidofludimus, a research chemical. The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

practices and environmental protection.

Vidofludimus Safety and Hazard Profile
Vidofludimus is an immunosuppressive drug that functions as a dihydroorotate

dehydrogenase (DHODH) inhibitor.[1][2] Due to its chemical properties and biological activity, it

is classified with several hazards that necessitate careful handling and disposal.

Hazard Classification: Vidofludimus is classified as harmful if swallowed and is suspected of

damaging fertility or the unborn child.[2][3] It may also cause long-lasting harmful effects to

aquatic life.[2][3][4]
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Hazard Category GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[2][3][4]

Reproductive Toxicity H360
May damage fertility or the

unborn child.[2][3]

Chronic Aquatic Toxicity H410 / H413

Very toxic to aquatic life with

long lasting effects.[4] May

cause long lasting harmful

effects to aquatic life.[2][3]

Chemical and Physical Properties:

Property Value

Synonyms

4SC-101, 2-[[(3-fluoro-3'-methoxy[1,1'-

biphenyl]-4-yl)amino]carbonyl]-1-cyclopentene-

1-carboxylic acid

CAS Number 717824-30-1

Molecular Formula C₂₀H₁₈FNO₄

Molecular Weight 355.4 g/mol [2]

Solubility (DMSO) 25 mg/mL[1]

Solubility (DMF) 25 mg/mL[1]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Vidofludimus and

ensuring laboratory safety.

Precautions for Safe Handling:

Avoid inhalation of dust or aerosols.[4]

Prevent contact with eyes and skin.[4]
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Use only in areas with appropriate exhaust ventilation.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash skin thoroughly after handling.[4]

Conditions for Safe Storage:

Keep the container tightly sealed in a cool, well-ventilated area.[4]

Protect from direct sunlight and sources of ignition.[4]

Recommended storage for the powdered form is -20°C.[4]

For solutions in solvent, store at -80°C.[4]

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[4]

Step-by-Step Disposal Protocol for Vidofludimus
Disposal of Vidofludimus and its containers must be conducted in accordance with

institutional, local, and national regulations for hazardous chemical waste. The primary directive

is to dispose of contents and containers at an approved waste disposal plant.[4]

Step 1: Personal Protective Equipment (PPE) Before beginning any disposal procedures,

ensure you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation

Solid Waste: Collect any unused Vidofludimus powder, contaminated spill materials (e.g.,

absorbent pads), and empty containers in a dedicated, clearly labeled hazardous waste

container.
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Liquid Waste: Solutions containing Vidofludimus should be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless permitted by your institution's environmental health and safety (EHS) office.

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated

sharps container for hazardous materials.

Step 3: Preparing for Disposal

Do Not Dispose Down the Drain: Due to its aquatic toxicity, Vidofludimus must not be

disposed of down the sink or in any waterway.[3][4]

Decontamination: Decontaminate any surfaces that may have come into contact with

Vidofludimus using an appropriate cleaning agent as recommended by your institution's

safety protocols.

Container Labeling: Ensure all waste containers are accurately labeled with the chemical

name ("Vidofludimus"), the associated hazards (Toxic, Environmental Hazard), and the

date.

Step 4: Final Disposal

Contact EHS: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

contractor.

Follow Institutional Guidelines: Adhere strictly to your organization's specific procedures for

chemical waste disposal.

For general guidance on disposing of medicines not intended for flushing, the FDA

recommends mixing the substance with an unappealing material like dirt or cat litter, placing it

in a sealed container, and then disposing of it in the trash.[5] However, for a research-grade

chemical with reproductive and aquatic toxicity, disposal as hazardous chemical waste is the

more appropriate and mandated route.[4]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Vidofludimus.

Vidofludimus Disposal Workflow

Start: Vidofludimus Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

3a. Solid Waste
(Powder, Contaminated Items)

Solid

3b. Liquid Waste
(Solutions)

Liquid

3c. Sharps Waste
(Contaminated Needles)

Sharps

4a. Collect in Labeled
Hazardous Solid Waste Container

4b. Collect in Labeled
Hazardous Liquid Waste Container

4c. Place in Labeled
Hazardous Sharps Container

5. Store Waste Securely
for Pickup

Critical Warning:
DO NOT Dispose Down Drain

(Aquatic Toxicity)

6. Contact EHS or Licensed
Waste Disposal Contractor

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Vidofludimus waste.

Experimental Protocols and Mechanism of Action
While detailed experimental protocols for Vidofludimus are application-specific, its mechanism

of action is relevant to understanding its biological hazards. Vidofludimus is an inhibitor of

dihydroorotate dehydrogenase (DHODH), a key enzyme in the pyrimidine biosynthesis

pathway.[2] This inhibition blocks the proliferation of rapidly dividing cells, particularly

lymphocytes, which underlies its immunosuppressive effects.[2] This mode of action is also the

basis for its classification as a reproductive toxin, as it can interfere with fetal development.

Therefore, all waste must be treated as biologically hazardous. For specific laboratory

applications and assays, refer to relevant publications or the product insert provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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